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Introduction

Stellite alloys, a family of cobalt-based superalloys, are critical materials in the nuclear industry
due to their exceptional resistance to wear, corrosion, and degradation at high temperatures.[1]
[2] These properties make them indispensable for components subjected to harsh operating
conditions within nuclear reactors.[1] However, the use of cobalt-based alloys like Stellite also
presents a significant challenge in the form of radioactive contamination.[3][4][5] This document
provides detailed application notes and protocols for the use of Stellite in nuclear reactor
components, addressing both its advantages and the critical issue of cobalt activation.

Stellite alloys are primarily composed of cobalt, chromium, and tungsten or molybdenum.[6][7]
Their superior performance stems from a microstructure consisting of hard carbides dispersed
in a cobalt-chromium matrix, which provides excellent resistance to various forms of
mechanical and chemical degradation.[2][3]

Key Applications in Nuclear Reactors
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Stellite alloys are utilized in various critical components within nuclear power plants,
particularly in areas requiring high wear and corrosion resistance. Some of the primary
applications include:

e Valves and Valve Seats: Stellite is extensively used for the hardfacing of valve seats and
discs, especially in gate and check valves that experience significant sliding and impact
forces.[9][10] Its hardness and ability to withstand galling (a form of wear caused by
adhesion between sliding surfaces) are crucial for maintaining the integrity and functionality
of these components over long operational periods.[11]

» Bearings and Bushings: The low friction and high wear resistance of Stellite make it suitable
for bearings and bushings in various reactor mechanisms.[1][12]

o Pump Components: Components within reactor coolant pumps that are subjected to high-
velocity fluid flow and potential cavitation benefit from the erosion and corrosion resistance of
Stellite.[13]

e Control Rod Mechanisms: Parts within control rod drive mechanisms that require precise
movement and long-term reliability often utilize Stellite alloys.

Properties of Common Stellite Grades in Nuclear
Applications

Several grades of Stellite are employed in nuclear reactors, each with a composition tailored
for specific performance characteristics. The selection of a particular grade depends on the
specific requirements of the application, such as the type of wear, operating temperature, and
corrosive environment.
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The Challenge of Cobalt Activation

A major drawback of using Stellite and other cobalt-based alloys in nuclear reactors is the
activation of cobalt-59 (>°Co), the stable isotope of cobalt, into the radioactive isotope cobalt-60
(°°Co0).[4][5][17] This occurs when 5°Co absorbs a neutron in the reactor core.[5]

Cobalt Release and Transport

Cobalt can be released into the primary coolant circuit through two primary mechanisms:

o Corrosion: The high-temperature, high-pressure water in the primary coolant circuit can
cause the corrosion of Stellite components, leading to the release of cobalt ions.[4][14]

o Wear: Mechanical wear and friction between moving parts, such as valve seats, can release
fine particles of Stellite into the coolant.[14][17]

Once released, these cobalt particles and ions are transported by the coolant throughout the
primary circuit. When they pass through the reactor core, they are exposed to a high neutron
flux, leading to the formation of ¢°Co.[9][11]

Radiological Impact

Cobalt-60 is a high-energy gamma emitter with a half-life of 5.3 years.[14][17] The activated
cobalt can deposit on out-of-core surfaces, such as piping and steam generators, creating
radiation fields that contribute significantly to the occupational radiation exposure of plant
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personnel during maintenance and outages.[17][18] This is a major concern for nuclear power
plant operators, driving efforts to minimize the use of cobalt-based alloys.[14][18]

Experimental Protocols
Protocol for Evaluating Wear Resistance of Stellite
Hardfacings

This protocol outlines a method for assessing the sliding wear resistance of Stellite
hardfacings in a simulated Pressurized Water Reactor (PWR) primary water environment.

Objective: To determine the wear rate and coefficient of friction of Stellite alloys under
conditions relevant to nuclear reactor operation.

Apparatus:

High-temperature, high-pressure autoclave with a pin-on-disc tribometer.

Heating and pressure control systems.

Torque and force sensors to measure friction.

Water chemistry control system to maintain simulated PWR primary water conditions (e.g.,
boric acid and lithium hydroxide concentrations).

Procedure:
e Sample Preparation:

o Prepare pin and disc samples from the desired Stellite alloy. The hardfacing can be
applied using techniques like Plasma Transferred Arc (PTA) welding or laser cladding.[15]

o Characterize the microstructure and hardness of the hardfaced layer.
o Clean the samples ultrasonically in acetone and deionized water.

e Test Environment:
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o Fill the autoclave with deionized water containing the appropriate concentrations of boric
acid and lithium hydroxide to simulate PWR primary coolant.

o Deoxygenate the water by bubbling with hydrogen or nitrogen gas.

o Heat the autoclave to the desired test temperature (e.g., 300-340°C) and pressurize to the
target pressure (e.g., 15 MPa).[12]

o Wear Testing:

o Mount the pin and disc samples in the tribometer.

o

Apply a constant normal load to the pin.

[¢]

Rotate the disc at a specified sliding velocity.

[¢]

Continuously monitor and record the frictional force and temperature.

[e]

Run the test for a predetermined duration or number of cycles.
e Post-Test Analysis:
o Measure the mass loss of the pin and disc to calculate the wear rate.

o Analyze the worn surfaces using Scanning Electron Microscopy (SEM) and Energy
Dispersive X-ray Spectroscopy (EDX) to identify wear mechanisms.

o Characterize any changes in the surface microstructure using techniques like Electron
Backscatter Diffraction (EBSD).[12]

Protocol for Assessing Corrosion Behavior of Stellite

This protocol describes a method for evaluating the corrosion resistance of Stellite alloys in a
simulated nuclear reactor coolant environment.

Objective: To determine the corrosion rate and characterize the oxide film formation on Stellite

alloys.

Apparatus:

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.researchgate.net/publication/328404940_The_effect_of_temperature_on_sliding_wear_of_self-mated_HIPed_Stellite_6_in_a_simulated_PWR_water_environment
https://www.researchgate.net/publication/328404940_The_effect_of_temperature_on_sliding_wear_of_self-mated_HIPed_Stellite_6_in_a_simulated_PWR_water_environment
https://www.benchchem.com/product/b12683063?utm_src=pdf-body
https://www.benchchem.com/product/b12683063?utm_src=pdf-body
https://www.benchchem.com/product/b12683063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12683063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

High-temperature, high-pressure autoclave.

Water chemistry control system.

Electrochemical testing equipment (potentiostat, reference electrode, counter electrode).

Surface analysis instruments (e.g., X-ray Photoelectron Spectroscopy (XPS), Auger Electron
Spectroscopy (AES)).

Procedure:
e Sample Preparation:
o Prepare coupons of the Stellite alloy to be tested.
o Grind and polish the sample surfaces to a consistent finish.
o Clean the samples ultrasonically.
o Exposure Conditions:
o Place the samples in the autoclave filled with the simulated reactor coolant.

o Control the temperature, pressure, and water chemistry (pH, dissolved oxygen, etc.) to
match the desired reactor conditions.[4][14]

o For studying the effects of radiation, a gamma irradiation source can be used.[4][5]
e Corrosion Measurement:

o Weight Loss: Measure the weight of the samples before and after exposure to determine
the average corrosion rate.[14]

o Electrochemical Measurements: Conduct potentiodynamic polarization or electrochemical
impedance spectroscopy tests to study the corrosion kinetics and passivation behavior.

¢ Oxide Film Characterization:
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o Analyze the surface of the corroded samples using XPS and AES to determine the
composition and thickness of the oxide film.[4][14]

o Use SEM to examine the morphology of the oxide layer.

Data Presentation

Table 1: Typical Mechanical Properties of Stellite 6 at Room Temperature
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Table 2: Influence of Temperature on Wear of Stellite 6 in Simulated PWR Water
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Signaling Pathways and Logical Relationships
Cobalt Activation Pathway
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The process of cobalt activation and its subsequent contribution to radiation fields can be
visualized as a logical pathway.
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Caption: Logical flow of cobalt activation in a nuclear reactor.

Experimental Workflow for Stellite Evaluation

The following diagram illustrates a typical workflow for the experimental evaluation of Stellite
alloys for nuclear applications.
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Caption: Experimental workflow for evaluating Stellite alloys.

Alternatives to Stellite

Due to the issues associated with cobalt activation, there is significant research into cobalt-free
alternatives for hardfacing applications in nuclear reactors.[3][19][20] Some of the materials
being investigated include:

¢ Iron-based alloys: Alloys like NOREM have been developed as a replacement for Stellite.[3]
While they offer good corrosion resistance and hardness, their wear resistance at high
temperatures and pressures may be a limiting factor.[3]

» Nickel-based alloys: These alloys are also being considered as potential replacements.[14]
[18]

» Novel materials: Research is ongoing into new materials, such as silicide-strengthened
stainless steels, that could potentially match the performance of Stellite without the
associated radiological concerns.[18][19]

Conclusion

Stellite alloys remain a critical material for ensuring the reliability and safety of nuclear reactor
components due to their outstanding wear and corrosion resistance at high temperatures.
However, the activation of cobalt is a significant drawback that necessitates careful
consideration and management. The protocols and information provided in this document are
intended to guide researchers and engineers in the effective application and evaluation of
Stellite, while also highlighting the ongoing efforts to develop safer, cobalt-free alternatives for
the future of nuclear energy. Reducing the use of Stellite in new reactor designs is considered
the most effective way to mitigate cobalt-60 contamination.[14][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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